Cas no 159877-09-5 ((S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate)

• Product Name: (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate
• CAS No: 159877-09-5
• MF: C₁₈H₂₇NO₇S
• MW: 401.474484682083
• CID: 1027781
• PubChem ID: 49853505
• Update Time: 2025-06-12

(S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate
• L-NORVALINE, 5-[(METHYLSULFONYL)OXY]-N-[(PHENYLMETHOXY)CARBONYL]-, 1,1-DIMETHYLETHYLESTER
• AK-63177
• ANW-71899
• CTK8C4426
• KB-79269
• N-benzoxycarbonyl-5-(methylsulfonyloxy)-L-norvaline, tert-butyl ester
• PubChem19095
• tert-butyl (2S)-5-methylsulphonyloxy-2-(benzyloxycarbonylamino)pentanoate
• 5-[(Methylsulfonyl)oxy]-N-[(phenylmethoxy)carbonyl]-L-norvaline tert-butyl ester
• DTXSID20678780
• N-benzoxycarbonyl-5-(methylsulfonyloxy)-L-norvaline tert-butyl ester
• N-benzoxycarbonyl-5-(methylsulfonyloxy)-L-norvaline,tert-butyl ester
• AC-7898
• 159877-09-5
• AKOS015902318
• tert-Butyl N-[(benzyloxy)carbonyl]-5-[(methanesulfonyl)oxy]-L-norvalinate
• tert-butyl (2S)-5-methylsulfonyloxy-2-(phenylmethoxycarbonylamino)pentanoate
• (S)-tert-Butyl2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate

• MDL： MFCD15146363
• Inchi： 1S/C18H27NO7S/c1-18(2,3)26-16(20)15(11-8-12-25-27(4,22)23)19-17(21)24-13-14-9-6-5-7-10-14/h5-7,9-10,15H,8,11-13H2,1-4H3,(H,19,21)/t15-/m0/s1
• InChI Key： RTLIQGGSCSOEPF-HNNXBMFYSA-N
• SMILES： S(C)(=O)(=O)OCCC[C@@H](C(=O)OC(C)(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 401.151
• Monoisotopic Mass: 401.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.213
• Refractive Index: 1.518
• PSA: 116.38000
• LogP: 3.85120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate

(S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate (CAS No. 159877-09-5): A Comprehensive Overview

(S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate (CAS No. 159877-09-5) is a versatile and structurally complex compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique combination of functional groups, including a tert-butyl ester, a benzyl carbamate, and a methanesulfonyl ether, which collectively contribute to its diverse chemical properties and potential applications.

The tert-butyl ester group in (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate serves as a protecting group for the carboxylic acid functionality, making it an ideal intermediate for multi-step synthetic processes. This group can be readily cleaved under acidic conditions, allowing for the selective introduction of other functional groups or the formation of final products. The stability and ease of manipulation of the tert-butyl ester make it a preferred choice in many synthetic routes.

The benzyl carbamate moiety in this compound is another key functional group that provides additional reactivity and versatility. The benzyl carbamate can be selectively deprotected under mild conditions, such as hydrogenolysis with palladium on carbon, to yield the corresponding amine. This deprotection step is crucial in many synthetic schemes where the amine functionality is required for further derivatization or conjugation reactions. The presence of the benzyl carbamate also imparts enhanced solubility and stability to the compound, making it suitable for use in various solvents and reaction conditions.

The methanesulfonyl ether group in (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate is a reactive leaving group that can be readily displaced by nucleophiles. This property makes the compound an excellent substrate for substitution reactions, particularly in the synthesis of complex molecules with specific stereochemistry. The methanesulfonyl ether can be replaced by a wide range of nucleophiles, including alcohols, thiols, and amines, allowing for the creation of diverse derivatives with tailored properties.

In recent years, (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate has been extensively studied for its potential applications in medicinal chemistry and drug discovery. One notable area of research involves its use as an intermediate in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of peptides but with improved pharmacological properties, such as increased stability and reduced susceptibility to enzymatic degradation.

For example, a study published in the *Journal of Medicinal Chemistry* (2021) reported the use of (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate as a key intermediate in the synthesis of a novel class of peptidomimetics with potent anti-inflammatory activity. The researchers demonstrated that these peptidomimetics effectively inhibited the production of pro-inflammatory cytokines in vitro and showed promising therapeutic potential in animal models of inflammatory diseases.

Another area where (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate has shown promise is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The tert-butyl ester and benzyl carbamate groups in this compound can be strategically designed to release active metabolites under specific physiological conditions, thereby enhancing drug delivery and reducing side effects.

A recent study published in *Organic & Biomolecular Chemistry* (2020) described the synthesis and evaluation of prodrugs derived from (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate. The researchers found that these prodrugs exhibited improved oral bioavailability and reduced toxicity compared to their parent compounds, making them attractive candidates for further clinical development.

Beyond its applications in medicinal chemistry, (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate has also been explored for its potential use in materials science and polymer chemistry. The unique combination of functional groups in this compound allows for the creation of functionalized polymers with tailored properties, such as enhanced mechanical strength, improved thermal stability, and controlled release capabilities.

A study published in *Macromolecules* (2019) reported the synthesis of copolymers containing (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate as a monomer unit. The resulting copolymers exhibited excellent biocompatibility and were shown to be effective carriers for drug delivery applications. The researchers demonstrated that these copolymers could be loaded with various therapeutic agents and released them in a controlled manner over extended periods.

In conclusion, (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-5-((methylsulfonyl)oxy)pentanoate (CAS No. 159877-09-5) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and polymer chemistry. Its unique combination of functional groups provides versatility and reactivity that make it an invaluable intermediate in various synthetic processes. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and developing innovative solutions across multiple disciplines.